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Compound of Interest

Compound Name: HC-1310

Cat. No.: B15572210 Get Quote

This technical guide provides an in-depth analysis of the solubility and stability of HC-1310, a

C5 aliphatic hydrocarbon resin. The information is intended for researchers, scientists, and

professionals in the field of drug development and materials science who require a thorough

understanding of the physicochemical properties of this polymer. The data presented is based

on publicly available information for C5 aliphatic hydrocarbon resins and a representative

technical data sheet for a closely related product, ExxonMobil ESCOREZ™ 1310 LC.

Introduction to HC-1310
HC-1310 is a low molecular weight, aliphatic hydrocarbon resin derived from the polymerization

of C5 fractions from petroleum cracking.[1] It is characterized by its light color and narrow

molecular weight distribution.[2][3] These properties make it a versatile tackifier in a variety of

adhesive and sealant formulations, where it is used to enhance adhesion and modify

rheological properties. Its compatibility with a wide range of polymers, including ethylene-vinyl

acetate (EVA), styrene-isoprene-styrene (SIS) block copolymers, and natural rubber, is a key

feature.[3][4][5]

Solubility Data
C5 aliphatic hydrocarbon resins like HC-1310 are nonpolar and therefore exhibit good solubility

in a range of organic solvents. They are, however, insoluble in water.[1] The solubility is

influenced by the type of solvent, the specific molecular structure of the resin, and the

temperature.[1]

Qualitative Solubility:
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HC-1310 and similar C5 resins are generally soluble in:

Aliphatic Hydrocarbons: (e.g., hexane, heptane)

Aromatic Hydrocarbons: (e.g., toluene, xylene)[1][4][6]

Esters: (e.g., ethyl acetate, butyl acetate)[1][4][6]

Ketones: (e.g., acetone, methyl ethyl ketone)[1][4][6]

Chlorinated Solvents[4]

Quantitative Solubility Data:

Specific quantitative solubility data for HC-1310 is not readily available in public literature. The

following table provides representative physical properties for ExxonMobil ESCOREZ™ 1310

LC, which can be considered a close analogue.

Property Value Test Method

Softening Point 91.0 - 97.0 °C
ExxonMobil Method (based on

ASTM D-6090-97)

Melt Viscosity @ 160°C 750 mPa·s ExxonMobil Method

Molecular Weight (Mn) 1200 g/mol ExxonMobil Method

Molecular Weight (Mw) 1900 g/mol ExxonMobil Method

Glass Transition Temp. 47 °C ExxonMobil Method

Color (Yellowness Index) ≤ 40 ExxonMobil Method

Wax Cloud Point ≤ 90 °C ExxonMobil Method

Data sourced from ExxonMobil ESCOREZ™ 1310 LC Technical Data Sheet.

Stability Data
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The stability of tackifier resins like HC-1310 is critical for the performance and shelf-life of the

final adhesive product. Stability can be affected by exposure to heat, oxygen, and light.

General Stability Profile:

Storage: It is recommended to store HC-1310 in a cool, ventilated, and dry place, with a

recommended temperature not exceeding 40°C.[7]

Shelf Life: The typical shelf life is stated as one year when stored under recommended

conditions.[7]

Quantitative Stability Data:

The following stability data is for the representative product, ExxonMobil ESCOREZ™ 1310

LC.

Property Value Test Condition Test Method

Thermal Color

Stability
103 YI 5 hours @ 175°C ExxonMobil Method

Data sourced from ExxonMobil ESCOREZ™ 1310 LC Technical Data Sheet.

Experimental Protocols
The following are detailed methodologies for key experiments to determine the solubility and

stability of HC-1310.

Solubility Determination
Objective: To qualitatively and quantitatively determine the solubility of HC-1310 in various

organic solvents.

Methodology (based on ASTM D3132):

Solvent Selection: A range of solvents with varying polarity will be selected (e.g., toluene,

hexane, ethyl acetate, acetone, ethanol, and water).
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Sample Preparation: A known weight of HC-1310 resin is added to a known volume of each

solvent in a sealed container at room temperature. A typical starting concentration would be

10% (w/v).

Dissolution: The mixtures are agitated using a magnetic stirrer or shaker until the resin is

fully dissolved or until it is clear that it will not dissolve further. Gentle heating may be applied

to expedite dissolution, but the final solubility should be determined at a specified

temperature (e.g., 25°C).

Observation: The solutions are visually inspected for clarity, presence of undissolved

particles, or phase separation.

Quantitative Analysis (Gravimetric Method):

For solvents in which the resin appears soluble, a saturated solution is prepared by adding

an excess of resin to the solvent and allowing it to equilibrate with agitation for a set period

(e.g., 24 hours).

The solution is then filtered to remove any undissolved resin.

A known volume of the clear supernatant is transferred to a pre-weighed dish.

The solvent is evaporated under controlled conditions (e.g., in a vacuum oven at a

temperature below the resin's softening point).

The dish is weighed again, and the mass of the dissolved resin is determined.

Solubility is expressed in grams of resin per 100 mL of solvent.
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Solubility Determination Workflow
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Thermal Stability Assessment
Objective: To evaluate the thermal stability of HC-1310 by monitoring changes in its physical

and chemical properties upon exposure to elevated temperatures.

Methodology (based on ISO 10363):

Sample Preparation: A sample of HC-1310 is placed in a stainless steel or glass vessel.

Heating: The vessel is placed in a ventilated oven or a stirred oil bath maintained at a

constant elevated temperature (e.g., 175°C).

Monitoring: At regular intervals (e.g., every 4-6 hours), the following are observed and

recorded:

Visual Appearance: Changes in color, skin formation, fuming, phase separation, or

gelation.

Melt Viscosity: Measured using a rotational viscometer at the test temperature.

Softening Point: Determined using the ring-and-ball method (ASTM E28) on a sample

removed from the vessel.

Data Analysis: The changes in viscosity, softening point, and color are plotted against time to

assess the rate of degradation.
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Thermal Stability Assessment Workflow
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Conclusion
HC-1310, as a C5 aliphatic hydrocarbon resin, demonstrates excellent solubility in a wide array

of non-polar organic solvents and good thermal stability under recommended storage

conditions. For applications requiring high-temperature processing or long-term aging, a

thorough evaluation of its stability profile is recommended using standardized testing protocols.

The data and methodologies presented in this guide provide a comprehensive framework for

understanding and further investigating the physicochemical properties of HC-1310.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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